Cas no 3597-91-9 (4-Biphenylmethanol)

4-Biphenylmethanol Properties

Names and Identifiers

• Biphenyl-4-ylmethanol
• 4-Phenylbenzyl alcohol
• 4-(Hydroxymethyl)biphenyl~4-Phenylbenzyl alcohol
• 4-Hydroxymethylbiphenyl
• 4-Biphenylmethanol
• (4-phenylphenyl)methanol
• [1,1'-Biphenyl]-4-ylmethanol
• Biphenyl-4-Methanol
• 4-(Hydroxymethyl)biphenyl
• H0608
• SY004522
• F0001-1033
• NSC233860
• NSC 233860
• GN8BN8XCF5
• NS00029961
• DTXSID5075234
• NSC-233860
• Biphenyl-4-methanol, 98%
• NSC84169
• (1,1'-BIPHENYL-4-YL)METHANOL
• J-519855
• MFCD00004660
• Q63391957
• SCHEMBL70274
• 4-06-00-04693 (Beilstein Handbook Reference)
• AXCHZLOJGKSWLV-UHFFFAOYSA-
• AS-40009
• p-Phenylbenzyl alcohol
• para-phenylbenzyl alcohol
• (4-phenylphenyl)-methanol
• A823070
• (1,1'-Biphenyl)-4-methanol
• 4-phenyl-benzylalcohol
• InChI=1/C13H12O/c14-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9,14H,10H2
• EN300-21124
• FT-0617685
• Z104492482
• AMY36651
• 2-(4'-hydroxymethylphenyl)benzene
• NSC-84169
• AC-11843
• 4HMB
• biphenyl-4-yl methanol
• 4-phenylbenzylalcohol
• AKOS000121376
• CHEMBL332299
• 4-Biphenylylmethanol
• 1,1'-biphenyl-4-ylmethanol
• [1,1'-Biphenyl]-4-ylmethanol #
• NSC 84169
• [1,1'-Biphenyl]-4-methanol
• CS-0011723
• 3597-91-9
• Biphenyl-4-yl-methanol
• EINECS 222-745-2
• HYDROXYMETHYLBIPHENYL, 4-
• 4-Hydroxymethyl-biphenyl
• BRN 1937761
• UNII-GN8BN8XCF5
• DB-048902
• 4-HydroxyMethylbiphenyl; (4-phenylphenyl)methanol
• +Expand

• MDL： MFCD00004660
• InChIKey： AXCHZLOJGKSWLV-UHFFFAOYSA-N
• Inchi： 1S/C13H12O/c14-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9,14H,10H2
• SMILES： C1=CC=C(C=C1)C2=CC=C(C=C2)CO
• BRN： 1937761

Computed Properties

• Exact Mass: 184.088815g/mol
• Surface Charge: 0
• XLogP3: 3.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.088815g/mol
• Monoisotopic Mass: 184.088815g/mol
• Topological Polar Surface Area: 20.2Ų
• Heavy Atom Count: 14
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.84590
• PSA: 20.23000
• Refractive Index: 1.5928 (estimate)
• Boiling Point: 184°C/11mmHg(lit.)
• Melting Point: 103.0 to 107.0 deg-C
• Flash Point: 154.9°C
• Solubility: acetone: soluble25mg/mL
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.0120 (rough estimate)

4-Biphenylmethanol Security Information

• Symbol: GHS08
• RTECS：DV5425000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Prompt：warning
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：IRRITANT

4-Biphenylmethanol Customs Data

• HS CODE：29062900
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether